Cas no 74331-69-4 (1-Ethynyl-4-methoxy-2-methylbenzene)

• Product Name: 1-Ethynyl-4-methoxy-2-methylbenzene
• CAS No: 74331-69-4
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 59579
• PubChem ID: 16213796
• Update Time: 2025-04-18

1-Ethynyl-4-methoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethynyl-4-methoxy-2-methylbenzene
• 1-ethynyl-2-methyl-4-methoxybenzene
• 1-ethynyl-4-methoxy-2-methyl-benzene
• 4-methoxy-2-methylphenylacetylene
• Benzene,1-ethynyl-4-methoxy-2-methyl
• CS-0266219
• 1-Ethynyl-4-methoxy-2-methylbenzene, 97%
• FT-0641510
• AS-81932
• EN300-1250140
• AKOS010651629
• 74331-69-4
• SCHEMBL987451
• DTXSID70584120
• IETBNYUYILAKFK-UHFFFAOYSA-N
• A838094
• A1-00963
• Benzene,1-ethynyl-4-methoxy-2-methyl-
• DB-055862
• G73611

• MDL： MFCD05865155
• Inchi： 1S/C10H10O/c1-4-9-5-6-10(11-3)7-8(9)2/h1,5-7H,2-3H3
• InChI Key： IETBNYUYILAKFK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#C)C(C)=C1

Computed Properties

• Exact Mass: 146.07300
• Monoisotopic Mass: 146.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1
• Melting Point: 30-34 °C (lit.)
• Boiling Point: 222.7°C at 760 mmHg
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: 1.525
• PSA: 9.23000
• LogP: 1.98490

1-Ethynyl-4-methoxy-2-methylbenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-43
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Safety Term：S26;S36/37
• Risk Phrases：R36; R43